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Compound of Interest

Compound Name: Allylamine, 1,1-dimethyl-

Cat. No.: B15095344 Get Quote

Technical Data Sheet: 1,1-Dimethylallylamine
Synonyms: 2-methylbut-3-en-2-amine

This document provides essential physicochemical properties of 1,1-Dimethylallylamine, a

valuable intermediate in various chemical syntheses. The data presented herein is intended for

researchers, scientists, and professionals in the field of drug development and chemical

manufacturing.

Physicochemical Properties
The fundamental molecular characteristics of 1,1-Dimethylallylamine are summarized in the

table below. These values are critical for stoichiometric calculations, analytical method

development, and chemical reaction planning.

Identifier Value Reference

Molecular Formula C₅H₁₁N [1][2][3][4]

Molecular Weight 85.15 g/mol [2][5][6][7]

85.1475 [1][3]

CAS Registry Number 2978-60-1 [1][2][3]
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Chemical Structure and Identifiers
The structural and unique identifiers for 1,1-Dimethylallylamine are crucial for unambiguous

identification in literature and databases.

Identifier Type Identifier

IUPAC Name 2-methylbut-3-en-2-amine

SMILES CC(C)(C=C)N

InChI
InChI=1S/C5H11N/c1-4-5(2,3)6/h4H,1,6H2,2-

3H3

InChIKey RBRPAKDHMRWACJ-UHFFFAOYSA-N

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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